6-Cyclopropyl-2-[(3-fluorobenzyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-cyclopropyl-2-[(3-fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C17H12F4N2S/c18-12-3-1-2-10(6-12)9-24-16-13(8-22)14(17(19,20)21)7-15(23-16)11-4-5-11/h1-3,6-7,11H,4-5,9H2
• InChI Key: FPRGSWDRSVHBHX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC3=CC(=CC=C3)F
• Molecular Formula: C17H12F4N2S
• Molecular Weight: 352.4 g/mol

Description

“6-Cyclopropyl-2-[(3-fluorobenzyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile” is a chemical compound with the molecular formula C17H12F4N2S. It has a molecular weight of 352.4g/mol.

Synthesis Analysis

The synthesis of such compounds often involves the functionalization of the C–F bond in trifluoromethyl-containing compounds. Trifluoromethyl-containing compounds, which have three equivalent C–F bonds, constitute possible starting materials for the synthesis of diverse fluorinated compounds through selective C–F bond activation.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclopropyl group, a trifluoromethyl group, a fluorobenzyl group, and a sulfanyl group attached to a nicotinonitrile.

Scientific Research Applications

Synthesis and Structural Properties

Synthesis of Fluorinated Motifs : Maruno et al. (2022) introduced a fully fluorinated motif, trans-tetrafluoro-λ6-sulfanyl gem-difluorocyclopropene, through a [2+1] cycloaddition of electron-deficient aryl-SF4-alkynes with an electrophilic difluorocarbene source. This motif is notable for its high lipophilicity and polarization, facilitating the connection of two groups via three continuous atoms in a pseudo cis configuration, relevant for its potential use in the synthesis of compounds like 6-Cyclopropyl-2-[(3-fluorobenzyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile (Maruno, Niina, Nagata, & Shibata, 2022).

Cyclopropane Derivatives : Hock et al. (2017) explored the synthesis of trifluoromethyl-substituted cyclopropanes, crucial building blocks in pharmaceutical and agrochemical agents, through Corey-Chaykovsky cyclopropanation reactions. This approach yielded cis-configured trifluoromethyl cyclopropanes across a broad substrate range with excellent yields and diastereoselectivities, suggesting a methodology that could be applicable to the synthesis of structurally complex compounds like 6-Cyclopropyl-2-[(3-fluorobenzyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile (Hock, Hommelsheim, Mertens, Ho, Nguyen, & Koenigs, 2017).

Photochemical Properties

Photochemistry of Fluorinated Compounds : Mella, Fasani, and Albini (2001) investigated the photochemistry of a fluorinated quinoline derivative, highlighting the complex photochemical behavior that such fluorinated compounds can exhibit, which may be relevant to understanding the photochemical properties of 6-Cyclopropyl-2-[(3-fluorobenzyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile (Mella, Fasani, & Albini, 2001).

Fluorinated Cyclopropanes in Medicinal Chemistry

Asymmetric Synthesis of Fluorinated Cyclopropanes : Pons et al. (2021) discussed the synthesis of fluorinated cyclopropanes, highlighting their importance in medicinal chemistry due to the potential synergistic effects on biological activity and metabolic profile improvements when a cyclopropane C-H or C-CH3 bond is replaced with fluorine or a fluorinated group. Such insights could be critical for the design and synthesis of pharmacologically active compounds incorporating structures like 6-Cyclopropyl-2-[(3-fluorobenzyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile (Pons, Delion, Poisson, Charette, & Jubault, 2021).